N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C20H22N2O5S/c23-18-4-3-13-10-15(11-14-5-8-22(18)19(13)14)28(25,26)21-12-20(24)7-1-2-17-16(20)6-9-27-17/h6,9-11,21,24H,1-5,7-8,12H2
• InChI Key: GSXZAPZQDCJQAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNS(=O)(=O)C3=CC4=C5C(=C3)CCN5C(=O)CC4)O
• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol

Description

N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is a useful research compound. Its molecular formula is C20H22N2O5S and its molecular weight is 402.47. The purity is usually 95%.
BenchChem offers high-quality N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activity of Sulfonamide-based Hybrids

Sulfonamide hybrids are known for their wide range of biological activities, including antibacterial, anti-carbonic anhydrase, anti-obesity, diuretic, hypoglycemic, antithyroid, antitumor, and anti-neuropathic pain effects. These compounds incorporate various moieties such as coumarin, indole, quinoline, isoquinoline, chalcone, pyrazole/pyrazoline, quinazoline, pyrimidine, thiazole, benzothiazole, and pyridine. Recent advances have been focused on designing and developing two-component sulfonamide hybrids with these active pharmaceutical scaffolds, highlighting the compound's potential involvement in various therapeutic areas Ghomashi, Ghomashi, Aghaei, Massah, 2022.

Synthesis and Antimicrobial Applications

Research has shown the synthesis of new compounds blending quinoline with the sulfonamide moiety, targeting antimicrobial applications. These compounds have demonstrated significant activity against Gram-positive bacteria, indicating the compound's potential role in addressing microbial resistance and infections Biointerface Research in Applied Chemistry, 2019.

Antitumor and Antiproliferative Effects

In the realm of cancer research, derivatives of pyrrolo[1,2-a]quinoline, a structural analogue to the compound , have been synthesized and tested for antiproliferative activity. These studies have identified compounds with significant antiproliferative effects, pointing towards potential antitumor applications Nanjappa, Hanumanthappa, Nagendrappa, Ganapathy, Shruthi, More, Jose, Sowmya, Kulkarni, 2015.

Antimalarial and Antiviral Potential

The compound's related sulfonamide hybrids have also been investigated for their antimalarial properties, utilizing computational calculations and molecular docking studies to assess their effectiveness against malaria and potential utility in COVID-19 treatment strategies Fahim, Ismael, 2021.